Cas no 265989-49-9 (4-Hydroxy Atorvastatin Lactone-d5)
265989-49-9 structure
Product Name:4-Hydroxy Atorvastatin Lactone-d5
CAS No:265989-49-9
MF:C33H33FN2O5
MW:561.654741048813
CID:1060773
PubChem ID:10769236
Update Time:2025-04-20
4-Hydroxy Atorvastatin Lactone-d5 Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy Atorvastatin Lactone-d5
- CS-0376761
- HY-126852S
- 265989-49-9
- 5-(4-fluorophenyl)-1-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-N-(4-hydroxyphenyl)-4-(2,3,4,5,6-pentadeuteriophenyl)-2-propan-2-ylpyrrole-3-carboxamide
-
- Inchi: 1S/C33H33FN2O5/c1-20(2)31-30(33(40)35-24-12-14-25(37)15-13-24)29(21-6-4-3-5-7-21)32(22-8-10-23(34)11-9-22)36(31)17-16-27-18-26(38)19-28(39)41-27/h3-15,20,26-27,37-38H,16-19H2,1-2H3,(H,35,40)/t26-,27-/m1/s1/i3D,4D,5D,6D,7D
- InChI Key: KDJMDZSAAFACAM-GVULGNFTSA-N
- SMILES: FC1C=CC(=CC=1)C1=C(C2C([2H])=C([2H])C([2H])=C([2H])C=2[2H])C(C(NC2C=CC(=CC=2)O)=O)=C(C(C)C)N1CC[C@@H]1C[C@H](CC(=O)O1)O
Computed Properties
- Exact Mass: 561.26873405g/mol
- Monoisotopic Mass: 561.26873405g/mol
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 41
- Rotatable Bond Count: 8
- Complexity: 866
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Melting Point: 152-154°C
4-Hydroxy Atorvastatin Lactone-d5 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H828964-1mg |
4-Hydroxy Atorvastatin Lactone-d5 |
265989-49-9 | 1mg |
$ 368.00 | 2023-09-07 | ||
| TRC | H828964-10mg |
4-Hydroxy Atorvastatin Lactone-d5 |
265989-49-9 | 10mg |
$ 2907.00 | 2023-09-07 | ||
| A2B Chem LLC | AF63603-1mg |
4-Hydroxy Atorvastatin Lactone-d5 |
265989-49-9 | 1mg |
$473.00 | 2024-04-20 | ||
| A2B Chem LLC | AF63603-10mg |
4-Hydroxy Atorvastatin Lactone-d5 |
265989-49-9 | 10mg |
$2905.00 | 2024-04-20 |
4-Hydroxy Atorvastatin Lactone-d5 Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
265989-49-9 (4-Hydroxy Atorvastatin Lactone-d5) Related Products
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- 163217-74-1(1H-Pyrrole-3-carboxamide,5-(4-fluorophenyl)-N-(2-hydroxyphenyl)-2-(1-methylethyl)-4-phenyl-1-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-)
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- 110862-48-1(Atorvastatin)
- 163217-70-7(4-Hydroxy Atorvastatin Lactone)
- 265989-36-4(4-Hydroxy Atorvastatin Acetonide tert-Butyl Ester)
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